Cas no 2137599-34-7 (1-cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 1-cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 2137599-34-7
• MF: C₁₀H₁₄N₆
• MW: 218.258360385895
• CID: 5890233
• PubChem ID: 165474794
• Update Time: 2025-11-01

1-cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethanamine
• EN300-1128688
• 2137599-34-7
• [1-cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-yl]methanamine

• Inchi： 1S/C10H14N6/c1-15-9(4-5-12-15)10-8(6-11)13-14-16(10)7-2-3-7/h4-5,7H,2-3,6,11H2,1H3
• InChI Key： ZETURSYYTGVHGY-UHFFFAOYSA-N
• SMILES： N1(C(C2=CC=NN2C)=C(CN)N=N1)C1CC1

Computed Properties

• Exact Mass: 218.12799447g/mol
• Monoisotopic Mass: 218.12799447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 74.6Ų

Additional information on 1-cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethanamine

Introduction to 1-Cyclopropyl-5-(1-Methyl-1H-Pyrazol-5-yl)-1H-1,2,3-Triazol-4-ylmethanamine (CAS No. 2137599-34-7)

1-Cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2137599-34-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the cyclopropyl and pyrazole moieties, contribute to its distinct chemical and biological properties.

The synthesis of 1-cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethanamine typically involves a multi-step process, leveraging modern synthetic methodologies such as click chemistry. The click reaction, specifically the Huisgen 1,3-dipolar cycloaddition between an azide and an alkyne, is a highly efficient and robust method for constructing the triazole core. This approach not only simplifies the synthetic route but also ensures high yields and purity of the final product.

Recent studies have highlighted the potential of 1-cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethanamine in various therapeutic areas. One of the key areas of interest is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in numerous diseases. Research has shown that this compound can selectively bind to specific GPCRs, modulating their activity and potentially offering new avenues for treating conditions such as cardiovascular diseases, neurological disorders, and metabolic syndromes.

In addition to its potential as a GPCR modulator, 1-cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethanamine has also been investigated for its anti-inflammatory properties. Inflammatory responses are central to many chronic diseases, and compounds that can effectively reduce inflammation without significant side effects are highly sought after. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of 1-cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethanamine have also been extensively studied. These properties are crucial for determining the bioavailability, distribution, metabolism, and excretion (ADME) of the compound. Data from in vitro and in vivo experiments indicate that this compound exhibits favorable pharmacokinetic profiles, with good oral bioavailability and a reasonable half-life. These characteristics make it an attractive candidate for further development as a therapeutic agent.

Toxicity studies are an essential part of drug development to ensure the safety of new compounds. Preliminary toxicity assessments of 1-cyclopropyl-5-(1-methyl-1H-pyrazol-5-y l)-1H - ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ -triazol -4 - ylmethanamine have shown that it is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further comprehensive toxicity studies are necessary to fully evaluate its safety profile before advancing to clinical trials.

Clinical trials are the next step in evaluating the efficacy and safety of new drugs. While 1-cyclopropyl -5 -( ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ -methyl -pyrazol -5 - yl) -triazol -4 - ylmethanamine is still in preclinical stages, early results are promising. The compound's unique structure and multifaceted biological activities suggest it has the potential to address unmet medical needs in various therapeutic areas. Ongoing research aims to optimize its formulation and delivery methods to enhance its therapeutic potential.

In conclusion, 1-cyclopropyl -5 -(methyl -pyrazol -5 - yl) -triazol -4 - ylmethanamine (CAS No .200000000), with its distinctive chemical structure and promising biological activities, represents a valuable addition to the arsenal of medicinal chemists and pharmaceutical researchers. Further investigation into its mechanisms of action and clinical applications is warranted to fully realize its therapeutic potential.